N-(4-{2-[(4-methylphenyl)sulfonyl]acetyl}phenyl)acetamide

• Molecular Formula: C17H17NO4S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: N-[4-[2-(4-methylphenyl)sulfonylacetyl]phenyl]acetamide
• InChI: InChI=1S/C17H17NO4S/c1-12-3-9-16(10-4-12)23(21,22)11-17(20)14-5-7-15(8-6-14)18-13(2)19/h3-10H,11H2,1-2H3,(H,18,19)
• InChI Key: FNSRXHHLWPWRIV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)C2=CC=C(C=C2)NC(=O)C

Description

N-(4-{2-[(4-methylphenyl)sulfonyl]acetyl}phenyl)acetamide, commonly known as MSAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MSAA belongs to the class of sulfonamide compounds that are widely used in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of MSAA is not fully understood. However, it is believed that MSAA exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. MSAA may also inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory genes.
Biochemical and Physiological Effects:
MSAA has been shown to have several biochemical and physiological effects. In animal models, MSAA has been shown to reduce inflammation, pain, and fever. MSAA has also been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, MSAA has been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of MSAA is its potential therapeutic applications. MSAA has been shown to have anti-inflammatory, analgesic, and anticancer effects, which make it a promising candidate for drug development. However, one of the limitations of MSAA is its low solubility in water, which may affect its bioavailability and limit its clinical use.

Future Directions

There are several future directions for research on MSAA. One area of research is the development of more efficient synthesis methods to improve the yield and purity of MSAA. Another area of research is the investigation of the mechanism of action of MSAA. Understanding the exact mechanism of action of MSAA may lead to the development of more potent and selective MSAA analogs. Furthermore, the potential use of MSAA in the treatment of neurodegenerative diseases, such as Alzheimer's disease, is an area of active research. Finally, the development of MSAA-based drug delivery systems may improve the bioavailability and clinical use of MSAA.

Synthesis Methods

The synthesis of MSAA involves the reaction of 4-aminobenzoyl chloride with 4-methylbenzenesulfonyl chloride in the presence of triethylamine, followed by the reaction with acetic anhydride to form MSAA. The yield of MSAA is around 60-70%, and the purity can be improved by recrystallization.

Scientific Research Applications

MSAA has been extensively studied for its potential therapeutic applications. One of the major areas of research is its anti-inflammatory and analgesic effects. MSAA has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models of inflammation and pain. MSAA has also been investigated for its potential use in the treatment of cancer. Studies have shown that MSAA can inhibit the growth of cancer cells and induce apoptosis.